Cas no 117491-59-5 (1H-Isoindole-1,3(2H)-dione,hexahydro-2-(hydroxymethyl)-)
117491-59-5 structure
Product Name:1H-Isoindole-1,3(2H)-dione,hexahydro-2-(hydroxymethyl)-
CAS No:117491-59-5
MF:C9H13NO3
MW:183.204422712326
CID:219354
PubChem ID:189494
Update Time:2025-04-19
1H-Isoindole-1,3(2H)-dione,hexahydro-2-(hydroxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole-1,3(2H)-dione,hexahydro-2-(hydroxymethyl)-
- 2-(hydroxymethyl)-3a,4,5,6,7,7a-hexahydroisoindole-1,3-dione
- DTXSID50922440
- 117491-59-5
- SCHEMBL10869246
- 2-(hydroxymethyl)hexahydro-1h-isoindole-1,3(2h)-dione
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- Inchi: 1S/C9H13NO3/c11-5-10-8(12)6-3-1-2-4-7(6)9(10)13/h6-7,11H,1-5H2
- InChI Key: ZZFKRCFZZJFVIT-UHFFFAOYSA-N
- SMILES: O=C1C2CCCCC2C(N1CO)=O
Computed Properties
- Exact Mass: 183.08959
- Monoisotopic Mass: 183.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- Density: 1.278
- Boiling Point: 396.4°C at 760 mmHg
- Flash Point: 193.5°C
- Refractive Index: 1.54
- PSA: 57.61
1H-Isoindole-1,3(2H)-dione,hexahydro-2-(hydroxymethyl)- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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